Cas no 2097984-11-5 (2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one)

2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one is a specialized organic compound featuring a chloro-substituted propanone moiety linked to a 3-(ethoxymethyl)piperidine group. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The presence of the ethoxymethyl group enhances solubility and stability, while the chloro-ketone functionality offers versatile reactivity for nucleophilic substitution or further derivatization. Its piperidine scaffold is advantageous for designing bioactive molecules, contributing to its utility in medicinal chemistry research. The compound’s well-defined structure ensures consistent performance in synthetic applications, supporting precise and efficient chemical transformations.
2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one structure
2097984-11-5 structure
Product Name:2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one
CAS No:2097984-11-5
MF:C11H20ClNO2
MW:233.7350025177
CID:5726885
PubChem ID:121201424
Update Time:2025-10-31

2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one
    • 2097984-11-5
    • AKOS026709532
    • 2-chloro-1-[3-(ethoxymethyl)piperidin-1-yl]propan-1-one
    • F1907-5107
    • 1-Propanone, 2-chloro-1-[3-(ethoxymethyl)-1-piperidinyl]-
    • 2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one
    • Inchi: 1S/C11H20ClNO2/c1-3-15-8-10-5-4-6-13(7-10)11(14)9(2)12/h9-10H,3-8H2,1-2H3
    • InChI Key: HOXGTMMGUCMPLO-UHFFFAOYSA-N
    • SMILES: ClC(C)C(N1CCCC(COCC)C1)=O

Computed Properties

  • Exact Mass: 233.1182566g/mol
  • Monoisotopic Mass: 233.1182566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.074±0.06 g/cm3(Predicted)
  • Boiling Point: 331.1±17.0 °C(Predicted)
  • pka: -1.30±0.40(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C194866-100mg
2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one
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$ 95.00 2022-06-06
TRC
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2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one
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$ 365.00 2022-06-06
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$ 570.00 2022-06-06
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F1907-5107-2.5g
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2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one Related Literature

Additional information on 2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one

2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one: A Comprehensive Overview

2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one (CAS No. 2097984-11-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its biological activities and pharmacological properties.

The chemical structure of 2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one consists of a chlorinated propanone moiety linked to a piperidine ring substituted with an ethoxymethyl group. This structural arrangement imparts the compound with a combination of hydrophobic and hydrophilic properties, which are crucial for its interactions with biological targets. The presence of the chloro group and the ethoxymethyl-substituted piperidine ring contributes to the compound's stability and solubility, making it an attractive candidate for drug development.

Recent research has highlighted the potential of 2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one in various therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate specific neurotransmitter systems. For instance, it has been reported to interact with serotonin and dopamine receptors, potentially offering a new approach to managing conditions such as depression and Parkinson's disease.

In addition to its neuroprotective properties, 2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one has demonstrated promising anti-inflammatory and analgesic activities. Preclinical studies have indicated that the compound can effectively reduce inflammation and pain in animal models, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and neuropathic pain. The mechanism underlying these effects is thought to involve the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways.

The pharmacokinetic profile of 2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one has also been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound's half-life is moderate, allowing for once-daily dosing regimens in clinical settings. Furthermore, it has been shown to have low toxicity and a wide therapeutic window, making it a promising candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings have paved the way for Phase II trials, which are designed to assess the compound's therapeutic potential in specific patient populations.

In conclusion, 2-Chloro-1-(3-(ethoxymethyl)piperidin-1-yl)propan-1-one (CAS No. 2097984-11-5) represents a promising compound with a diverse range of potential applications in medicine. Its unique chemical structure, favorable pharmacokinetic properties, and demonstrated biological activities make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various neurological, inflammatory, and pain-related conditions.

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